Cas no 2320891-38-9 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide)

• Product Name: N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• CAS No: 2320891-38-9
• MF: C₁₇H₂₂N₂O₅S₂
• MW: 398.496982097626
• CID: 6259152
• PubChem ID: 132451565
• Update Time: 2025-07-14

N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• AKOS040705018
• N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide
• N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• 2320891-38-9
• F6571-3549

• Inchi： 1S/C17H22N2O5S2/c1-13-19-16(10-23-13)14-2-4-15(5-3-14)26(21,22)18-11-17(24-8-7-20)6-9-25-12-17/h2-5,10,18,20H,6-9,11-12H2,1H3
• InChI Key： HPGGFKGINVMSSE-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2C=CC(C3=COC(C)=N3)=CC=2)(=O)=O)(C1)OCCO

Computed Properties

• Exact Mass: 398.09701415g/mol
• Monoisotopic Mass: 398.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135Ų

Additional information on N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

Comprehensive Overview of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS No. 2320891-38-9)

The compound N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS No. 2320891-38-9) is a structurally unique sulfonamide derivative with potential applications in medicinal chemistry and drug discovery. Its molecular framework combines a thiolane ring, a hydroxyethoxy side chain, and a 2-methyl-1,3-oxazole moiety, making it a subject of interest for researchers exploring novel bioactive molecules. The presence of these functional groups suggests possible interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in pharmaceutical applications. The benzene-sulfonamide core of this compound is a well-known pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the 2-methyl-1,3-oxazole group further enhances its potential as a scaffold for designing small-molecule inhibitors, aligning with current trends in targeted therapy development.

One of the key features of CAS No. 2320891-38-9 is its hydroxyethoxy-thiolane side chain, which may improve solubility and bioavailability—a critical factor in drug design. Researchers are increasingly focusing on optimizing physicochemical properties to overcome challenges in drug delivery, and this compound's structure offers a promising avenue for such investigations. Its potential role in addressing drug resistance or enhancing selective targeting is also worth exploring, given the rising demand for innovative therapeutic agents.

The synthesis and characterization of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its purity and structural integrity. These methods are essential for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals. Additionally, computational modeling studies could provide insights into its binding affinity and molecular interactions, further validating its potential as a lead compound.

From an industrial perspective, the demand for high-value intermediates like this compound is driven by the need for customized solutions in drug development. Its unique structure positions it as a candidate for structure-activity relationship (SAR) studies, which are pivotal in optimizing drug efficacy and safety. As the pharmaceutical industry shifts toward precision medicine, compounds with tailored functional groups, such as this one, are gaining traction in both academic and commercial research.

Environmental and regulatory considerations also play a role in the adoption of such compounds. With increasing emphasis on green chemistry, researchers are evaluating synthetic routes that minimize waste and energy consumption. The hydroxyethoxy and thiolane components of this molecule may offer opportunities for sustainable derivatization, aligning with global efforts to reduce the environmental footprint of chemical production.

In conclusion, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS No. 2320891-38-9) represents a compelling area of study for chemists and pharmacologists. Its multifaceted structure and potential applications in drug discovery, targeted therapy, and green chemistry make it a valuable subject for ongoing research. As scientific inquiries into its properties and utilities expand, this compound may emerge as a key player in the next generation of therapeutic innovations.